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Compound of Interest

Compound Name: ER ligand-6

Cat. No.: B15620076 Get Quote

Application Notes and Protocols: ER Ligand-6
For Researchers, Scientists, and Drug Development Professionals

Introduction
ER ligand-6 is a high-affinity ligand for the Estrogen Receptor (ER), designed for use in

Proteolysis Targeting Chimera (PROTAC) technology. As a key component of PROTAC ER

Degrader-14 (HY-170340), ER ligand-6 serves as the warhead that specifically binds to the

estrogen receptor, initiating its degradation. PROTACs are bifunctional molecules that recruit a

target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent

degradation of the target protein by the proteasome. This approach offers a powerful tool for

studying the consequences of ER depletion and holds therapeutic potential for ER-dependent

diseases, such as certain types of breast cancer.

These application notes provide detailed protocols for the preparation, storage, and application

of ER ligand-6 in common cell-based assays.

Physicochemical Properties and Storage
A summary of the key physicochemical properties of ER ligand-6 is provided in the table

below.
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Property Value

Molecular Formula C₂₉H₃₂FNO₄

Molecular Weight 477.57 g/mol

CAS Number 2504914-79-6

Appearance Crystalline solid

Solubility Soluble in DMSO

Storage Conditions:

Proper storage of ER ligand-6 is critical to maintain its stability and activity. The following

storage conditions are recommended based on general laboratory best practices for similar

compounds. For definitive storage instructions, always refer to the Certificate of Analysis

provided by the supplier.

Form
Storage
Temperature

Shelf Life (Typical) Notes

Solid Powder -20°C ≥ 2 years

Store in a tightly

sealed container,

protected from light

and moisture.

Stock Solution -80°C Up to 6 months

Prepare in a suitable

solvent (e.g., DMSO),

aliquot to avoid

repeated freeze-thaw

cycles.

-20°C Up to 1 month
For shorter-term

storage.

Preparation Protocols
Synthesis of ER Ligand-6
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The synthesis of ER ligand-6 is detailed in United States Patent US10800770B1, granted to

Accutar Biotechnology Inc.[1][2][3] The synthesis involves a multi-step process, and

researchers should refer to the full patent documentation for a comprehensive understanding of

the methodology, including all reactants, reaction conditions, and purification techniques. A

generalized workflow for the synthesis is outlined below.
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Synthesis Workflow
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Western Blot Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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